Cas no 1416374-15-6 (5-Bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine)

5-Bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine is a heterocyclic compound featuring a pyrazolo[3,4-c]pyridine core substituted with bromo and chloro functional groups. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for further functionalization. The bromo and chloro substituents enhance reactivity, enabling selective cross-coupling reactions such as Suzuki or Buchwald-Hartwig aminations. Its rigid fused-ring system contributes to stability while maintaining compatibility with diverse reaction conditions. The compound is valuable in the development of biologically active molecules, offering a scaffold for modulating electronic and steric properties in drug discovery. High purity and well-defined reactivity make it a reliable building block for advanced organic synthesis.

5-Bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine structure

1416374-15-6 structure

Product Name:5-Bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine

CAS No:1416374-15-6

MF:C₆H₃BrClN₃

MW:232.465118646622

MDL:MFCD21603740

CID:4595584

PubChem ID:56973664

Update Time:2025-05-20

5-Bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine Chemical and Physical Properties

Names and Identifiers

- 5-bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine
- WT793
- C11439
- 5-bromo-7-chloro-2H-pyrazolo[3,4-c]pyridine
- CS-13470
- 1416374-15-6
- CS-B1721
- AKOS022179917
- 5-Bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine
- MDL： MFCD21603740
- Inchi： 1S/C6H3BrClN3/c7-4-1-3-2-9-11-5(3)6(8)10-4/h1-2H,(H,9,11)
- InChI Key： VMRNYQWZTSBSFX-UHFFFAOYSA-N
- SMILES： BrC1=CC2C=NNC=2C(=N1)Cl

Computed Properties

Exact Mass: 230.91989g/mol
Monoisotopic Mass: 230.91989g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.6
XLogP3: 2.5

5-Bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM287911-100mg	5-Bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine	1416374-15-6	95+%	100mg	$585	2021-08-18
Chemenu	CM287911-250mg	5-Bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine	1416374-15-6	95+%	250mg	$1219	2021-08-18
Chemenu	CM287911-1g	5-Bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine	1416374-15-6	95+%	1g	$2438	2021-08-18
Apollo Scientific	OR510162-100mg	5-Bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine	1416374-15-6	>98%	100mg	£447.00	2025-02-20
Chemenu	CM287911-100mg	5-Bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine	1416374-15-6	95%+	100mg	$450	2023-02-18
Chemenu	CM287911-250mg	5-Bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine	1416374-15-6	95%+	250mg	$750	2023-02-18
Chemenu	CM287911-1g	5-Bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine	1416374-15-6	95%+	1g	$1500	2023-02-18
Chemenu	CM287911-25mg	5-Bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine	1416374-15-6	95%+	25mg	$169	2023-02-18
eNovation Chemicals LLC	D762808-25mg	5-broMo-7-chloro-1H-pyrazolo[3,4-c]pyridine	1416374-15-6	97%	25mg	$195	2023-09-04
eNovation Chemicals LLC	D762808-100mg	5-broMo-7-chloro-1H-pyrazolo[3,4-c]pyridine	1416374-15-6	97%	100mg	$250	2024-06-06

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 5-Bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine

5-Bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine: A Comprehensive Overview

The compound 5-Bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine (CAS No. 1416374-15-6) is a heterocyclic aromatic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrazolopyridines, which are known for their unique electronic properties and structural versatility. The presence of bromine and chlorine substituents at the 5 and 7 positions, respectively, imparts distinct chemical reactivity and physical properties to the molecule.

Recent studies have highlighted the importance of 5-Bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine in drug discovery and development. Its structural features make it a promising candidate for designing novel pharmaceutical agents targeting various diseases. For instance, researchers have explored its potential as a kinase inhibitor, which could be instrumental in treating cancer and inflammatory disorders. The compound's ability to modulate enzyme activity through its unique substituent arrangement has been extensively studied in vitro and in vivo models.

In addition to its pharmacological applications, 5-Bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine has garnered attention in the field of materials science. Its aromaticity and heterocyclic nature make it a suitable candidate for designing advanced materials such as organic semiconductors and optoelectronic devices. Recent advancements in computational chemistry have enabled scientists to predict the electronic properties of this compound with high accuracy, paving the way for its integration into next-generation technologies.

The synthesis of 5-Bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications. The use of microwave-assisted synthesis has further enhanced the efficiency of this process, making it more accessible for large-scale production.

From an environmental standpoint, 5-Bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine exhibits moderate stability under standard conditions. However, its degradation pathways under various environmental conditions remain an area of active research. Understanding these pathways is crucial for assessing its potential impact on ecosystems and developing strategies for safe disposal.

In conclusion, 5-Bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine (CAS No. 1416374-15-6) is a versatile compound with wide-ranging applications in chemistry, pharmacology, and materials science. Its unique structure and functional groups make it a valuable tool for advancing scientific research and technological innovation. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in various industries.